Cas no 16855-73-5 (6-Chloro-2-hydroxy-4H-1-benzothiopyran-4-one)

• Product Name: 6-Chloro-2-hydroxy-4H-1-benzothiopyran-4-one
• CAS No: 16855-73-5
• MF: C₉H₅ClO₂S
• MW: 212.652800321579
• CID: 2781511
• PubChem ID: 13626680
• Update Time: 2025-04-21

6-Chloro-2-hydroxy-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-hydroxy-4H-1-benzothiopyran-4-one
• DTXCID20496108
• 16855-73-5
• DTXSID80545323

• Inchi： 1S/C9H5ClO2S/c10-5-1-2-8-6(3-5)7(11)4-9(12)13-8/h1-4,12H
• InChI Key： IMYIQDLILTYCNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C=C(O)S2)=O)C=1

Computed Properties

• Exact Mass: 211.9698783g/mol
• Monoisotopic Mass: 211.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų